N,N-Dimethyl-N-(octadec-1-en-1-yl)octadec-1-en-1-aminium chloride

• CAS No.: 35724-28-8
• Molecular Formula: C38H76ClN
• Molecular Weight: 582.5 g/mol
• IUPAC Name: dimethyl-bis(octadec-1-enyl)azanium;chloride
• InChI: InChI=1S/C38H76N.ClH/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39(3,4)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2;/h35-38H,5-34H2,1-4H3;1H/q+1;/p-1
• InChI Key: TXVXMXYVMYKENA-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCCCCCCC=C[N+](C)(C)C=CCCCCCCCCCCCCCCCC.[Cl-]

Description

N,N-Dimethyl-N-(octadec-1-en-1-yl)octadec-1-en-1-aminium chloride is a quaternary ammonium compound with the molecular formula C38H76ClN. This compound is known for its surfactant properties, making it useful in various industrial and scientific applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-Dimethyl-N-(octadec-1-en-1-yl)octadec-1-en-1-aminium chloride typically involves the reaction of N,N-dimethylamine with octadec-1-en-1-yl chloride under controlled conditions. The reaction is carried out in an organic solvent, such as ethanol, and requires the presence of a catalyst to facilitate the formation of the quaternary ammonium salt .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the continuous addition of reactants in a controlled environment to ensure consistent product quality. The reaction mixture is then purified through distillation and crystallization to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

N,N-Dimethyl-N-(octadec-1-en-1-yl)octadec-1-en-1-aminium chloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines.

Substitution: It undergoes nucleophilic substitution reactions, where the chloride ion is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Nucleophiles like hydroxide ions or alkoxide ions are commonly used.

Major Products Formed

Oxidation: Formation of oxides.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of various substituted ammonium compounds.

Scientific Research Applications

N,N-Dimethyl-N-(octadec-1-en-1-yl)octadec-1-en-1-aminium chloride has several scientific research applications:

Chemistry: Used as a surfactant in various chemical reactions to enhance solubility and reaction rates.

Biology: Employed in cell culture studies to investigate cell membrane interactions.

Medicine: Potential use in drug delivery systems due to its ability to interact with biological membranes.

Industry: Utilized in the formulation of detergents, emulsifiers, and antistatic agents

Mechanism of Action

The mechanism of action of N,N-Dimethyl-N-(octadec-1-en-1-yl)octadec-1-en-1-aminium chloride involves its interaction with cell membranes. The compound integrates into the lipid bilayer, disrupting membrane integrity and leading to increased permeability. This property is particularly useful in drug delivery systems, where the compound facilitates the transport of therapeutic agents across cell membranes .

Comparison with Similar Compounds

Similar Compounds

N,N-Dimethyl-1-octadecanamine: Similar in structure but lacks the quaternary ammonium group.

1,2-Di-O-octadecenyl-3-trimethylammonium propane (chloride salt): Another quaternary ammonium compound with similar surfactant properties.

Uniqueness

N,N-Dimethyl-N-(octadec-1-en-1-yl)octadec-1-en-1-aminium chloride is unique due to its dual long-chain alkyl groups, which enhance its surfactant properties and make it particularly effective in applications requiring strong interaction with lipid membranes .